Cas no 367501-32-4 (3-Ethoxy-4-nitrobenzoic acid)

3-Ethoxy-4-nitrobenzoic acid Properties

Names and Identifiers

• Benzoic acid,3-ethoxy-4-nitro-
• 3-Ethoxy-4-nitrobenzoicacid
• Benzoic acid, 3-ethoxy-4-nitro- (9CI)
• 3-ETHOXY-4-NITROBENZOIC ACID
• 3-ethoxy-4-nitro-benzoic acid
• ZWPRGHWABASJLH-UHFFFAOYSA-N
• 3239AH
• Benzoic acid,3-ethoxy-4-nitro- (9CI)
• SY225516
• SCHEMBL3537490
• CS-M2378
• MFCD14543048
• DTXSID70625461
• CS-14753
• A913647
• 367501-32-4
• AKOS009076028
• 3-ETHOXY-4-NITROBENZOICACID
• DB-315370
• +Expand

• MDL： MFCD14543048
• InChIKey： ZWPRGHWABASJLH-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO5/c1-2-15-8-5-6(9(11)12)3-4-7(8)10(13)14/h3-5H,2H2,1H3,(H,11,12)
• SMILES： O(C([H])([H])C([H])([H])[H])C1C([H])=C(C(=O)O[H])C([H])=C([H])C=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04807
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 211.04807239g/mol
• Heavy Atom Count: 15
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4

Experimental Properties

• PSA: 89.67
• Boiling Point: 408.6±30.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 200.9±24.6 °C
• Color/Form: No data available
• Density: 1.4±0.1 g/cm3